Idramantone Idramantone Idramantone is an immunostimulant, a derivative of adamantine, and used in the treatment of pulmonary tuberculosis patients.
Brand Name: Vulcanchem
CAS No.: 20098-14-0
VCID: VC0530417
InChI: InChI=1S/C10H14O2/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7/h6-8,12H,1-5H2
SMILES: C1C2CC3CC(C2)(CC1C3=O)O
Molecular Formula: C10H14O2
Molecular Weight: 166.22 g/mol

Idramantone

CAS No.: 20098-14-0

Inhibitors

VCID: VC0530417

Molecular Formula: C10H14O2

Molecular Weight: 166.22 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Idramantone - 20098-14-0

CAS No. 20098-14-0
Product Name Idramantone
Molecular Formula C10H14O2
Molecular Weight 166.22 g/mol
IUPAC Name 5-hydroxyadamantan-2-one
Standard InChI InChI=1S/C10H14O2/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7/h6-8,12H,1-5H2
Standard InChIKey TZBDEVBNMSLVKT-UHFFFAOYSA-N
SMILES C1C2CC3CC(C2)(CC1C3=O)O
Canonical SMILES C1C2CC3CC(C2)(CC1C3=O)O
Appearance Solid powder
Description Idramantone is an immunostimulant, a derivative of adamantine, and used in the treatment of pulmonary tuberculosis patients.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1-hydroxyadamantan-4-one
ADK-412
kamantane
kemantan
kemantane
Reference 1: Boĭko SS, Zherdev VP, Kisliak NA, Piatin BM, Klimova NV, Glan PV, Dvorianinov AA. [Interspecific differences in kemantan pharmacokinetics]. Eksp Klin Farmakol. 1994 Nov-Dec;57(6):48-50. Russian. PubMed PMID: 7756963.
2: Boĭko SS, Zherdev VP, Kisliak NA. [The clinical pharmacokinetics of kemantane]. Farmakol Toksikol. 1991 Jan-Feb;54(1):57-9. Russian. PubMed PMID: 1860503.
3: Man'ko VM, Pinegin BV, Rudneva TB, Zavgorodniĭ SG, Blagonravova OL, Gadzhiev RI, Artsimovich NG. [The effect of kemantane on T-helpers and T-suppressors]. Zh Mikrobiol Epidemiol Immunobiol. 1991 Sep;(9):66-7. Russian. PubMed PMID: 1836926.
4: Boĭko SS, Zherdev VP, Dvorianinov AA, Janku I, Buchar E. [Kemantane pharmacokinetics in rats]. Biull Eksp Biol Med. 1990 Nov;110(11):501-3. Russian. PubMed PMID: 2083333.
5: Man'ko VM, Pinegin BV, Rudneva TB, Blagonravova OL, Artsimovich NG, Gadzhiev RI. [The mitostatic and lymphotoxic action of kemantane and its effect on B-suppressors]. Zh Mikrobiol Epidemiol Immunobiol. 1991 Jun;(6):63-5. Russian. PubMed PMID: 1832260.
6: Kossii NV, Khomenko IS, Gergert VIa. [Treatment of immunodeficient conditions caused by viral infection with the Soviet immunomodulator kemantan in patients with pulmonary tuberculosis]. Probl Tuberk. 1991;(6):23-6. Russian. PubMed PMID: 1780303.
7: Rekalova EM. [The immunomodulator kemantan in the treatment of patients with exacerbated chronic obstructive bronchitis]. Lik Sprava. 1992 Apr;(4):73-6. Russian. PubMed PMID: 1441384.
8: Kovalev IE, Shipulina NV. Effect of adamantanone derivative possessing anti-HIV properties on the redox processes in the cytochrome P-450 system. Dokl Biochem Biophys. 2001 May-Jun;378:210-3. PubMed PMID: 11712183.
PubChem Compound 64184
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator